Cas no 1251631-71-6 (1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one)

• Product Name: 1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one
• CAS No: 1251631-71-6
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• CID: 6421145
• PubChem ID: 49677806
• Update Time: 2025-05-26

1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one
• 1-[4-(2-methoxyethoxymethyl)piperidin-1-yl]-2-(3-methoxyphenoxy)ethanone
• 1251631-71-6
• 1-(4-((2-methoxyethoxy)methyl)piperidin-1-yl)-2-(3-methoxyphenoxy)ethan-1-one
• AKOS024527824
• 1-(4-((2-methoxyethoxy)methyl)piperidin-1-yl)-2-(3-methoxyphenoxy)ethanone
• 1-{4-[(2-methoxyethoxy)methyl]piperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one
• VU0528418-1
• F5940-1110

• Inchi： 1S/C18H27NO5/c1-21-10-11-23-13-15-6-8-19(9-7-15)18(20)14-24-17-5-3-4-16(12-17)22-2/h3-5,12,15H,6-11,13-14H2,1-2H3
• InChI Key： XWEONTDAEPRWNI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(COCCOC)CC1)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 337.18892296g/mol
• Monoisotopic Mass: 337.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one

Introduction to 1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one (CAS No: 1251631-71-6)

1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one is a compounds that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This molecule belongs to a class of chemicals that exhibit promising properties in various therapeutic applications. The compound's molecular formula and structural features make it a subject of interest for further investigation in drug discovery and development.

The CAS no1251631-71-6 assigned to this substance is a critical identifier that ensures accurate classification and communication within the scientific community. This numerical code provides a unique reference point for researchers, facilitating the retrieval of relevant data and literature. The structure of 1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one consists of a piperidine ring substituted with a 2-methoxyethoxy methyl group at the fourth position, connected to an ethanone moiety with a methoxyphenyl group at the second position. This intricate arrangement contributes to its complex interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The presence of both piperidine and methoxyphenyl groups in this molecule suggests potential activity as an antagonist or agonist for various receptors and enzymes. Preliminary studies have indicated that such structural motifs may have therapeutic relevance in conditions like neurodegenerative diseases, chronic pain, and autoimmune disorders.

One of the most compelling aspects of 1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one is its potential as a scaffold for drug design. The flexibility provided by the piperidine ring and the electronic properties of the methoxy groups allow for fine-tuning of pharmacokinetic and pharmacodynamic profiles. Researchers are exploring derivatives of this chemical to enhance its solubility, bioavailability, and target specificity. Such modifications are crucial for translating preclinical findings into effective clinical treatments.

The CAS no1251631-71-6 serves as a cornerstone for database searches and literature reviews, enabling scientists to stay updated on the latest advancements in this field. The compound's unique structural features have prompted investigations into its mechanism of action, particularly in terms of how it interacts with biological targets such as G protein-coupled receptors (GPCRs) and ion channels. Understanding these interactions is essential for developing drugs with minimal side effects and improved efficacy.

Recent research has highlighted the importance of polyphenolic derivatives in medicinal chemistry. The methoxyphenyl group in 1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one aligns with this trend, as methoxylated phenols are known for their antioxidant and anti-inflammatory properties. These attributes make the substance a promising candidate for further exploration in areas where oxidative stress and inflammation play significant roles.

The synthesis of this molecule presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies are being employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are being optimized to construct the desired framework efficiently. The success of these synthetic approaches is critical for scaling up production and conducting comprehensive biological evaluations.

In conclusion, 1-{4-(2-methoxyethoxy)methylpiperidin-1-yl}-2-(3-methoxyphenoxy)ethan-1-one (CAS No: 1251631-71-6) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features, coupled with preliminary evidence of biological activity, make it a valuable candidate for further investigation. As scientists continue to unravel its potential, this compound could pave the way for novel therapeutic strategies across multiple disease domains.